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Introduction

Bastnasite, a fluorocarbonate mineral, is a primary source of light rare earth elements (REES),
which are critical components in various high-technology applications. The beneficiation of
bastnasite ore is essential to concentrate the valuable REEs prior to downstream processing.
Froth flotation is a widely employed technique for this purpose, leveraging differences in the
surface chemical properties of bastnasite and associated gangue minerals such as calcite,
barite, fluorite, and silicates.[1][2] This document provides detailed application notes and
experimental protocols for the flotation of bastnasite, intended for researchers and scientists in
the field of mineral processing.

Core Principle of Bastnasite Flotation

The fundamental principle of bastnasite flotation involves rendering the naturally hydrophilic
surface of bastnasite hydrophobic through the selective adsorption of a collector reagent. This
allows the bastnasite particles to attach to air bubbles and be recovered in a froth phase, while
the gangue minerals are simultaneously depressed and remain in the pulp. The efficiency of
this separation is highly dependent on the choice of reagents and operating parameters.[1]

Key Reagents in Bastnasite Flotation

The selection of an appropriate reagent scheme is crucial for the successful selective flotation
of bastnasite. The primary reagents include collectors, depressants, and modifiers.
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Collectors

Collectors are organic compounds that selectively adsorb onto the mineral surface, imparting
hydrophobicity. Fatty acids and hydroxamic acids are the most commonly studied collectors for
bastnasite.[1][3]

o Fatty Acids: Historically, fatty acids like oleic acid and tall oil have been used due to their low
cost. However, they often exhibit poor selectivity against calcium-bearing gangue minerals
like calcite.[1][4]

o Hydroxamic Acids: These collectors, such as salicylhydroxamic acid (SHA) and phenylpropyl
hydroxamic acid (PHA), demonstrate higher selectivity for bastnasite.[5][6] They are
believed to adsorb onto the bastnasite surface through chelation with rare earth metal ions.

[1]5]

e Phosphoric Acids: These have also been investigated as collectors for bastnasite, forming
complexes with the metal cations on the mineral surface.[1]

* Novel Collectors: Research into new collectors like ethyl o-mesitylsulfonylacetohydroxamate
aims to improve performance, especially for complex ores.[7]

Depressants

Depressants are used to prevent the flotation of gangue minerals by making their surfaces
more hydrophilic.

» Lignin Sulfonates: These are effective in depressing calcite and barite, particularly when
used with fatty acid collectors at elevated temperatures.[1][2]

e Sodium Silicate: Commonly used to depress silicate and some carbonate gangue minerals.

[8]

o Fluoride-based Reagents: Sodium fluoride can improve the depression of gangue minerals.

[2]

o Organic Polymers: Environmentally friendly depressants like sodium alginate have shown
selective depression of fluorite by interacting with Ca2* on its surface.[9][10][11]
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Modifiers

Modifiers are used to control the pH of the pulp and to activate or depress certain minerals.
Sodium carbonate (soda ash) is a common pH modifier in bastnasite flotation.[1][2]

Data Presentation: Performance of Flotation
Reagents

The following tables summarize quantitative data from various studies on bastnasite flotation.

Table 1: Comparative Performance of Different Collectors in Bastnasite Flotation
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Table 2: Effect of Depressants on Bastnasite Ore Flotation
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Experimental Protocols

Detailed methodologies for common flotation experiments are provided below.

Protocol 1: Micro-Flotation Procedure

This protocol is suitable for preliminary screening of reagents and studying flotation

fundamentals using pure minerals or small ore samples.

e Sample Preparation:

o Grind the high-purity mineral or ore sample to a desired particle size, typically -74 pm to

+38 um. A P80 of 50pum is common.[1]
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o Prepare a 1-2% solid suspension by adding 1-2 g of the mineral sample to 35-50 mL of
deionized water in a flotation cell (e.g., a 40 mL Plexiglass cell).[1][5][13]

e Pulp Conditioning:

o Stir the pulp for 2-3 minutes at a constant speed (e.g., 1980 rpm) to ensure proper
dispersion.[5]

o Adjust the pulp to the desired pH using dilute HCI or NaOH solutions and condition for
another 3 minutes.

o If a depressant is used, add it to the pulp and condition for 3-5 minutes.

o Add the collector at the desired concentration and condition for a further 3-5 minutes.

o Finally, add a frother (e.g., MIBC) and condition for 1 minute.

o Flotation:

o Introduce air or nitrogen into the cell at a controlled flow rate to generate a froth.

o Collect the froth concentrate for a set period (e.g., 3-5 minutes).

o Collect the remaining pulp as tailings.

e Analysis:

o Dry both the concentrate and tailings.

o Weigh both products to calculate the recovery using the formula: Recovery (%) = (mass of
concentrate / (mass of concentrate + mass of tailings)) * 100.

o For ore samples, analyze the REO content in the feed, concentrate, and tailings to
calculate grade and recovery.

Protocol 2: Bench-Scale Rougher Flotation

This protocol simulates industrial conditions more closely and is used for process development.
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e Sample Preparation:

o Crush and grind a larger ore sample (e.g., 1000 g) to achieve a target particle size,
typically P80 of 45-50 um.[1][14]

o Prepare a pulp with a higher solids concentration (e.g., 30-40% solids) in a laboratory
flotation machine (e.g., a Denver or Wemco cell).[2]

e Pulp Conditioning:

[¢]

Condition the pulp with a pH modifier (e.g., sodium carbonate) for 5 minutes to reach the
target pH (e.g., pH 9-10).[2]

o If required, heat the pulp to the desired temperature (e.g., 40-45°C or higher) and maintain
it throughout the experiment.[2][14]

o Add the depressant (e.qg., lignin sulfonate) and condition for 5-10 minutes.
o Add the collector (e.g., fatty acid or hydroxamate) and condition for 10-15 minutes.
o Add the frother just before initiating flotation.

» Flotation:

o Open the air inlet and collect the froth concentrate until it becomes barren. Scrape the
froth at regular intervals.

o The remaining slurry constitutes the rougher tailings.
e Analysis:
o Filter, dry, and weigh the concentrate and tailings.

o Obtain representative samples from the feed, concentrate, and tailings for chemical
analysis (e.g., by XRF or ICP) to determine the REO grade and calculate metallurgical
recovery.

Visualizations: Workflows and Mechanisms
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Experimental Workflow for Bastnasite Flotation
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Caption: General experimental workflow for bench-scale bastnasite flotation.

Adsorption Mechanism of Hydroxamate Collector on Bastnasite
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Caption: Chelation mechanism of a hydroxamate collector on the bastnasite surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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